C-Raf
  • Dabrafenib
    Dabrafenib
    • Cat. No.:
    • B601069
    • CAS No.:
    • 1195765-45-7
    • Molecular Formula:
    • C23H20F3N5O2S2
    • Molecular Weight:
    • 519.6 g/mol
    Description
    Dabrafenib is an organofluorine compound and antineoplastic agent, used as its mesylate salt in treatment of metastatic melanoma. It has a role as an antineoplastic agent, a B-Raf inhibitor and an anticoronavira...
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  • RAF709
    RAF709
    • Cat. No.:
    • B610410
    • CAS No.:
    • Molecular Formula:
    • C28H29F3N4O4
    • Molecular Weight:
    • 542.5 g/mol
    Description
    RAF709 is a potent inhibitor of B-RAF and C-RAF (IC50s = 0.4 and 0.5 nM, respectively). It is selective for RAF kinases exhibiting >99% inhibition of only B-RAF, B-RAFV600E, and C-RAF in a panel of 456 kinases. ...
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  • PF-04880594
    PF-04880594
    • Cat. No.:
    • B612208
    • CAS No.:
    • Molecular Formula:
    • C19H16F2N8
    • Molecular Weight:
    • 394.4 g/mol
    Description
    PF-04880594 is a RAF inhibitor, which induces ERK phosphorylation and RAF dimerization in those epithelial tissues that undergo hyperplasia. PF-04880594 stimulates production of the inflammatory cytokine interle...
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  • XL-281
    XL-281
    • Cat. No.:
    • B612212
    • CAS No.:
    • 870603-16-0
    • Molecular Formula:
    • C24H19ClN4O4
    • Molecular Weight:
    • 462.9 g/mol
    Description
    XL281 is a novel anticancer compound designed to potently inhibit the RAS/RAF/MEK/ERK signaling pathway. Mutational activation of RAS occurs in about 30 percent of all human tumors, including non-small cell lung...
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  • AZ304
    AZ304
    • Cat. No.:
    • B1665897
    • CAS No.:
    • Molecular Formula:
    • C27H25N5O2
    • Molecular Weight:
    • 451.5 g/mol
    Description
    AZ304 is a potent dual BRAF inhibitor targeting the kinase domains of wild type BRAF, V600E mutant BRAF. AZ304 exerts anti-tumour effects in colorectal cancer independently of BRAF genetic status. AZ304 exerted...
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  • (Z)-GW 5074
    (Z)-GW 5074
    • Cat. No.:
    • B1684324
    • CAS No.:
    • 220904-83-6
    • Molecular Formula:
    • C15H8Br2INO2
    • Molecular Weight:
    • 520.94 g/mol
    Description
    GW5074 is a potent and selective c-Raf inhibitor.
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  • SB-590885
    SB-590885
    • Cat. No.:
    • B10761843
    • CAS No.:
    • 405554-55-4
    • Molecular Formula:
    • C27H27N5O2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    N-{5-[2-{4-[2-(dimethylamino)ethoxy]phenyl}-4-(pyridin-4-yl)-1H-imidazol-5-yl]-2,3-dihydro-1H-inden-1-ylidene}hydroxylamine is a ketoxime that is the oxime of indan-1-one in which the hydrogen at position 5 has ...
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  • CCT196969
    CCT196969
    • Cat. No.:
    • B10779486
    • CAS No.:
    • Molecular Formula:
    • C27H24FN7O3
    • Molecular Weight:
    • 513.5 g/mol
    Description
    CCT196969 is a useful research compound. Its molecular formula is C27H24FN7O3 and its molecular weight is 513.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CCT196969 suitable for many re...
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  • GNE-9815
    GNE-9815
    • Cat. No.:
    • B11933275
    • CAS No.:
    • Molecular Formula:
    • C26H22FN5O2
    • Molecular Weight:
    • 455.5 g/mol
    Description
    GNE-9815 is a useful research compound. Its molecular formula is C26H22FN5O2 and its molecular weight is 455.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GNE-9815 suitable for many rese...
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  • SJ-C1044
    SJ-C1044
    • Cat. No.:
    • B15612782
    • CAS No.:
    • Molecular Formula:
    • C25H14F7N7O
    • Molecular Weight:
    • 561.4 g/mol
    Description
    SJ-C1044 is a useful research compound. Its molecular formula is C25H14F7N7O and its molecular weight is 561.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SJ-C1044 suitable for many rese...
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